Cas no 1805254-12-9 (2-(Difluoromethyl)-4,6-diiodopyridine-3-acetonitrile)

• Product Name: 2-(Difluoromethyl)-4,6-diiodopyridine-3-acetonitrile
• CAS No: 1805254-12-9
• MF: C₈H₄F₂I₂N₂
• MW: 419.936512947083
• CID: 4851107
• Update Time: 2025-10-31

2-(Difluoromethyl)-4,6-diiodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4,6-diiodopyridine-3-acetonitrile

• Inchi： 1S/C8H4F2I2N2/c9-8(10)7-4(1-2-13)5(11)3-6(12)14-7/h3,8H,1H2
• InChI Key： YVRQFKLPAZIAJR-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1CC#N)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-(Difluoromethyl)-4,6-diiodopyridine-3-acetonitrile

Introduction to 2-(Difluoromethyl)-4,6-diiodopyridine-3-acetonitrile (CAS No. 1805254-12-9)

2-(Difluoromethyl)-4,6-diiodopyridine-3-acetonitrile, identified by the CAS number 1805254-12-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and utility in drug design. The presence of multiple functional groups, including a difluoromethyl substituent and iodine atoms at the 4 and 6 positions, alongside a nitrile group at the 3 position, makes this molecule a promising scaffold for developing novel therapeutic agents.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety is frequently incorporated into small-molecule inhibitors to improve pharmacokinetic properties, such as reducing susceptibility to rapid degradation by metabolic enzymes. In contrast, the iodine atoms at the 4 and 6 positions of the pyridine ring serve as valuable handles for further chemical modifications. Iodine is well-documented for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. The nitrile group at the 3-position introduces polarity and potential hydrogen bonding interactions, further expanding the compound’s versatility in medicinal chemistry applications.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. The structural features of 2-(Difluoromethyl)-4,6-diiodopyridine-3-acetonitrile make it an attractive building block for designing molecules targeting cancer, inflammation, and infectious diseases. For instance, studies have demonstrated that pyridine-based compounds can modulate enzyme activity by interacting with specific amino acid residues in protein pockets. The electron-withdrawing nature of the difluoromethyl group and the electrophilic centers provided by the iodine atoms enable precise tuning of electronic properties, which is crucial for achieving high selectivity in drug design.

In oncology research, 2-(Difluoromethyl)-4,6-diiodopyridine-3-acetonitrile has been explored as a precursor for developing kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are often overexpressed or mutated in cancer cells. By leveraging the reactivity of the iodine atoms, researchers can introduce this compound into libraries of fragments for structure-based drug design (SBDD) or fragment-based drug discovery (FBDD). Such approaches have revolutionized the way new drugs are discovered by allowing chemists to rationally assemble molecules with desired biological properties.

The nitrile group also offers opportunities for further derivatization. Nitriles can be hydrolyzed to carboxylic acids or reduced to amides, providing multiple pathways to functionalize the core pyridine scaffold. This flexibility is particularly useful when designing molecules that require specific physicochemical properties, such as solubility or bioavailability. Additionally, the presence of multiple halogen atoms makes this compound suitable for transition-metal-catalyzed reactions, enabling access to a wide range of analogs with tailored biological activities.

Emerging research has also begun to explore the potential of 2-(Difluoromethyl)-4,6-diiodopyridine-3-acetonitrile in antibiotic development. The growing threat of antibiotic-resistant pathogens has spurred interest in novel chemical scaffolds that can disrupt essential bacterial processes. Pyridine derivatives have shown promise in this area due to their ability to interact with bacterial enzymes and cellular components. The combination of electron-deficient regions (e.g., the nitrile group) and electrophilic centers (e.g., iodine atoms) allows for selective targeting of bacterial pathways while minimizing toxicity toward human cells.

The pharmaceutical industry has increasingly adopted high-throughput screening (HTS) and virtual screening techniques to identify lead compounds like 2-(Difluoromethyl)-4,6-diiodopyridine-3-acetonitrile. These methods rely on large libraries of compounds being tested against biological targets to identify hits with promising activity. The structural complexity and functional diversity of this compound make it a valuable candidate for HTS campaigns aimed at discovering new drugs for unmet medical needs. Furthermore, computational modeling has been used to predict how modifications to this scaffold might enhance its potency or selectivity.

Another exciting application lies in materials science and agrochemicals. Pyridine derivatives are not only relevant in medicine but also play roles in developing advanced materials and crop protection agents. The reactivity of iodinated pyridines allows chemists to construct polymers or ligands for catalysis with unique properties. For example, these compounds can be used to create metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), which have applications ranging from gas storage to separation technologies.

The synthesis of 2-(Difluoromethyl)-4,6-diiodopyridine-3-acetonitrile involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include halogenation strategies to introduce iodine atoms at specific positions on the pyridine ring, followed by functionalization at the 3-position via nucleophilic substitution or other methods. The incorporation of the difluoromethyl group often requires specialized reagents or conditions but can be achieved through established protocols involving fluorinating agents.

In conclusion,2-(Difluoromethyl)-4,6-diiodopyridine-3-acetonitrile (CAS No. 1805254-12-9) represents a versatile and highly functional compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features—combining a difluoromethyl group with iodine substituents and a nitrile moiety—make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new biological targets and synthetic methodologies,2-(Difluoromethyl)-4,6-diiodopyridine-3-acetonitrile is poised to remain at the forefront of drug discovery efforts aimed at addressing some of today’s most pressing healthcare challenges.